Cas no 2168778-27-4 (N-ethylbutanehydrazide)

N-Ethylbutanehydrazide is a hydrazide derivative characterized by its ethyl and butyl functional groups, offering versatility in organic synthesis and pharmaceutical applications. Its structure enables selective reactivity, making it useful as a building block for hydrazone formation and other condensation reactions. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its balanced lipophilicity enhances solubility in common organic solvents, aiding in reaction optimization. N-Ethylbutanehydrazide may serve as an intermediate in the synthesis of agrochemicals or bioactive molecules, leveraging its hydrazide moiety for targeted functionalization. Proper handling precautions are advised due to potential sensitivity to strong oxidizers.
N-ethylbutanehydrazide structure
N-ethylbutanehydrazide structure
Product Name:N-ethylbutanehydrazide
CAS No:2168778-27-4
MF:C6H14N2O
MW:130.188161373138
CID:6424828
PubChem ID:91347847
Update Time:2025-11-06

N-ethylbutanehydrazide Chemical and Physical Properties

Names and Identifiers

    • N-ethylbutanehydrazide
    • EN300-1275850
    • 2168778-27-4
    • SCHEMBL18190858
    • Inchi: 1S/C6H14N2O/c1-3-5-6(9)8(7)4-2/h3-5,7H2,1-2H3
    • InChI Key: RSXFWCRMMUBOIP-UHFFFAOYSA-N
    • SMILES: O=C(CCC)N(CC)N

Computed Properties

  • Exact Mass: 130.110613074g/mol
  • Monoisotopic Mass: 130.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 46.3Ų

N-ethylbutanehydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1275850-0.05g
N-ethylbutanehydrazide
2168778-27-4
0.05g
$612.0 2023-05-26
Enamine
EN300-1275850-0.1g
N-ethylbutanehydrazide
2168778-27-4
0.1g
$640.0 2023-05-26
Enamine
EN300-1275850-0.25g
N-ethylbutanehydrazide
2168778-27-4
0.25g
$670.0 2023-05-26
Enamine
EN300-1275850-0.5g
N-ethylbutanehydrazide
2168778-27-4
0.5g
$699.0 2023-05-26
Enamine
EN300-1275850-1.0g
N-ethylbutanehydrazide
2168778-27-4
1g
$728.0 2023-05-26
Enamine
EN300-1275850-2.5g
N-ethylbutanehydrazide
2168778-27-4
2.5g
$1428.0 2023-05-26
Enamine
EN300-1275850-5.0g
N-ethylbutanehydrazide
2168778-27-4
5g
$2110.0 2023-05-26
Enamine
EN300-1275850-10.0g
N-ethylbutanehydrazide
2168778-27-4
10g
$3131.0 2023-05-26
Enamine
EN300-1275850-50mg
N-ethylbutanehydrazide
2168778-27-4
50mg
$612.0 2023-10-01
Enamine
EN300-1275850-100mg
N-ethylbutanehydrazide
2168778-27-4
100mg
$640.0 2023-10-01

Additional information on N-ethylbutanehydrazide

N-ethylbutanehydrazide (CAS No. 2168778-27-4): An Emerging Compound in Chemical and Pharmaceutical Research

N-ethylbutanehydrazide (CAS No. 2168778-27-4) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its hydrazide functional group and ethylbutane backbone, offers a versatile platform for the development of new materials and therapeutic agents.

The chemical structure of N-ethylbutanehydrazide consists of a butane chain with a hydrazide group attached to one end and an ethyl group on the other. This configuration imparts specific physical and chemical properties that make it suitable for a wide range of applications. The hydrazide group, known for its reactivity, can participate in various chemical reactions, including condensation, reduction, and oxidation processes. These reactions are crucial in the synthesis of complex molecules and the development of new materials.

Recent studies have explored the potential of N-ethylbutanehydrazide in drug discovery and development. One notable application is its use as a building block in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The hydrazide group in N-ethylbutanehydrazide can be readily modified to create prodrugs with improved pharmacokinetic properties, such as enhanced solubility, stability, and bioavailability.

In addition to its role in prodrug synthesis, N-ethylbutanehydrazide has shown promise in the development of targeted drug delivery systems. Researchers have utilized the compound's reactivity to create conjugates with targeting ligands, such as antibodies or peptides. These conjugates can selectively deliver therapeutic agents to specific cells or tissues, thereby reducing side effects and improving treatment efficacy.

The versatility of N-ethylbutanehydrazide extends beyond pharmaceutical applications. In materials science, the compound has been investigated for its potential use in the synthesis of functional polymers and coatings. The hydrazide group can undergo cross-linking reactions to form stable networks with desirable mechanical properties. These materials have potential applications in areas such as biomedical devices, coatings for corrosion protection, and advanced composites.

Environmental sustainability is another area where N-ethylbutanehydrazide shows promise. The compound can be used as a precursor in the synthesis of biodegradable polymers, which are increasingly sought after due to their reduced environmental impact. These polymers can be used in packaging materials, agricultural films, and other applications where traditional plastics are commonly used but pose significant environmental challenges.

In conclusion, N-ethylbutanehydrazide (CAS No. 2168778-27-4) is a multifaceted compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive candidate for the development of new materials, prodrugs, targeted drug delivery systems, and environmentally friendly polymers. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.